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Compound of Interest

Compound Name: Tyr-Somatostatin-14

Cat. No.: B13390110

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and storage of Tyr-Somatostatin-
14.

Frequently Asked Questions (FAQs)
Q1: What is the recommended method for storing lyophilized Tyr-Somatostatin-14 powder?

For long-term storage, the lyophilized powder should be kept in a freezer at or below -20°C.[1]

[2] Some suppliers recommend storage at -80°C for up to two years.[3] For short-term storage,

4°C is acceptable, but it is generally advisable to store it at -20°C for optimal stability.[4] The

product should be stored sealed and away from moisture.[2]

Q2: How should I store the reconstituted Tyr-Somatostatin-14 solution?

Once reconstituted, it is crucial to aliquot the solution into single-use volumes to prevent

degradation from repeated freeze-thaw cycles. The stock solution can be stored at -80°C for up

to 6 months or at -20°C for up to 1 month. It is recommended to store the solution under

nitrogen and away from moisture.
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Q3: What is the best solvent for reconstituting Tyr-Somatostatin-14?

The ideal solvent can depend on the specific experimental requirements. A general approach is

to first attempt reconstitution in sterile, distilled water. If the peptide does not dissolve, the

choice of the next solvent depends on the peptide's overall charge and hydrophobicity. For

particularly hydrophobic peptides, a small amount of an organic solvent like DMSO, acetonitrile,

or methanol can be used to initially dissolve the peptide, followed by dilution to the desired

concentration with an aqueous buffer. The presence of trifluoroacetic acid (TFA) salts from the

purification process generally enhances the solubility of peptides in aqueous solutions.

Data Summary Tables
Table 1: Storage Conditions for Tyr-Somatostatin-14

Form
Storage
Temperature

Duration
Important
Considerations

Lyophilized Powder -20°C Up to 12 months
Store sealed and

away from moisture.

-80°C Up to 2 years
Store under nitrogen,

away from moisture.

Reconstituted Solution -20°C Up to 1 month

Aliquot to avoid

freeze-thaw cycles.

Store under nitrogen,

away from moisture.

-80°C Up to 6 months

Aliquot to avoid

freeze-thaw cycles.

Store under nitrogen,

away from moisture.

Table 2: Recommended Solvents for Reconstitution of Tyr-Somatostatin-14
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Priority Solvent Recommended For Protocol

1 Sterile Water General use

Attempt to dissolve

the peptide directly in

water.

2
Dilute Acetic Acid (10-

30%)

Peptides that fail to

dissolve in water

If water fails, try a

dilute acetic acid

solution.

3
DMSO followed by

aqueous dilution

Very hydrophobic

peptides

Dissolve in a small

amount of DMSO,

then slowly add

aqueous buffer to the

desired concentration.

4
Ammonium Hydroxide

(<50 µL)

Peptides with a net

negative charge that

are insoluble in water

If water fails, add a

very small amount of

ammonium hydroxide.

Experimental Protocols
Protocol for Reconstitution of Tyr-Somatostatin-14

Preparation: Before opening, centrifuge the vial to ensure that all the lyophilized powder is at

the bottom.

Solvent Selection: Based on your experimental needs and the information in Table 2, select

the appropriate solvent. For most applications, sterile, distilled water is the first choice.

Reconstitution: Carefully add the selected solvent to the vial to achieve the desired stock

concentration.

Dissolution: Gently vortex or sonicate the vial to ensure the peptide is fully dissolved. Avoid

vigorous shaking, which can cause aggregation.

Aliquoting: Once the peptide is completely dissolved, immediately aliquot the solution into

single-use, low-protein-binding microcentrifuge tubes.
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Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-

term storage (up to 6 months).

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Difficulty dissolving the peptide

in water

The peptide may be

hydrophobic.

Try adding a small amount of a

co-solvent like DMSO (0.1-

10%) or acetonitrile to the

aqueous buffer. Alternatively,

dissolve the peptide in a small

volume of pure DMSO first,

and then slowly add the

aqueous buffer while vortexing.

Precipitation observed after

adding aqueous buffer to a

DMSO stock

The peptide has low solubility

in the final buffer composition.

Increase the proportion of the

organic co-solvent if your

experiment allows.

Alternatively, try a different

buffer system or adjust the pH.

Loss of peptide activity over

time in solution

The peptide may be unstable

in the storage buffer or subject

to degradation from repeated

freeze-thaw cycles.

Ensure the peptide is stored at

the recommended temperature

and pH. Always aliquot the

stock solution after

reconstitution to minimize

freeze-thaw cycles. Consider

storing under an inert gas like

nitrogen.

Inconsistent experimental

results

Inaccurate peptide

concentration due to

incomplete dissolution or

adsorption to the vial.

Ensure the peptide is fully

dissolved before use. Use low-

protein-binding tubes and

pipette tips to minimize loss of

peptide due to surface

adsorption.

Diagrams
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Caption: Workflow for Handling Tyr-Somatostatin-14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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